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Compound of Interest

Compound Name: Dowfax 2A1

Cat. No.: B1170145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dowfax 2A1, an alkyldiphenyloxide disulfonate anionic surfactant, is a versatile and robust

ingredient utilized across various scientific and industrial applications, including cleaners,

textiles, pulp and paper, agrochemicals, oilfield operations, and emulsion polymerization.[1][2]

[3][4] Its efficacy stems from its excellent solubility and stability in harsh conditions—acidic,

alkaline, bleach, and other oxidizing systems—and its notable ability to reduce surface tension.

[1][2][4] This technical guide provides an in-depth analysis of the surface tension reduction

capabilities of Dowfax 2A1, presenting key performance data, experimental methodologies,

and visual representations of its behavior and evaluation.

Quantitative Performance Data
The surface tension reduction and micellization characteristics of Dowfax 2A1 are critical

parameters for its application. The following tables summarize the available quantitative data

from technical specifications and research literature.

Table 1: Typical Performance Properties of Dowfax 2A1[1][2][5]
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Property Value Conditions

Surface Tension 34 dynes/cm
1 wt% actives, 25°C, in

distilled water (neutral, pH 7)

35 dynes/cm

1 wt% actives, 25°C, in sodium

hydroxide solution (alkaline,

pH 12.5)

Critical Micelle Concentration

(CMC)
0.007 g/100g (0.007%) in 0.1 M NaCl at 25°C

0.12 mM
as reported by the

manufacturer in 0.1 M NaCl[6]

0.126 mg/mL
in High Salinity Water (HSW)

brine[7]

Ross-Miles Foam Height
140 mm (initial) / 130 mm (5

minutes)
1 wt% actives, 25°C (neutral)

145 mm (initial) / 145 mm (5

minutes)
1 wt% actives, 25°C (alkaline)

Table 2: Typical Physical Properties of Dowfax 2A1 Solution[1][2][3][5][8]

Property Value

Actives Content 45 wt%

Diluent Water

Appearance Liquid, amber

pH (10% aq solution) 8.0 - 10.5

Viscosity at 25°C 145 cps

Density at 25°C 1.10 - 1.20 g/mL

Solubility in Water Completely miscible
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Understanding Surfactant Behavior: Surface
Tension and CMC
The relationship between the concentration of a surfactant in a solution and the solution's

surface tension is fundamental to its mode of action. Initially, as the surfactant concentration

increases, the surface tension of the solution decreases significantly. This is due to the

migration of surfactant molecules to the air-water interface, where they orient themselves to

reduce the interfacial energy. This trend continues until the Critical Micelle Concentration

(CMC) is reached. At the CMC, the interface becomes saturated with surfactant molecules, and

any additional surfactant molecules added to the solution begin to form micelles in the bulk of

the liquid. Beyond the CMC, the surface tension remains relatively constant.
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Surface Tension vs. Surfactant Concentration

CMC
Constant Surface Tension

Surfactant Concentration

Surface Tensionstart

Generalized Experimental Workflow for Surface Tension Measurement

Prepare a stock solution of Dowfax 2A1

Create a series of dilutions of known concentrations

Dilution Series

Measure the surface tension of each dilution

Calibrate the surface tensiometer (e.g., with deionized water)

Instrument Calibration

Record the equilibrium surface tension value for each concentration

Plot surface tension vs. log of concentration

Data Plotting

Determine the Critical Micelle Concentration (CMC) from the plot's inflection point

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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